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Compound of Interest

Compound Name: Ceramide NG

Cat. No.: B014457 Get Quote

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison

of Stimuli on Ceramide NG (C18:0) Synthesis with Supporting Experimental Data.

Ceramide NG, a key structural component of the skin barrier and a bioactive lipid involved in

cellular signaling, is a focal point of research in dermatology and drug development.

Understanding the specific stimuli that upregulate its synthesis is crucial for developing

targeted therapeutic strategies. This guide provides a comparative analysis of various stimuli

known to influence the de novo synthesis of ceramides, with a specific focus on Ceramide NG
(N-stearoyl-sphingosine or C18:0-ceramide). We present quantitative data from key studies,

detailed experimental protocols, and visual workflows to aid in the design and execution of

further research.

Comparative Analysis of Stimuli on Ceramide NG
(C18:0) Levels
The following table summarizes the quantitative effects of different stimuli on the levels of

C18:0-ceramide (Ceramide NG) as determined by liquid chromatography-tandem mass

spectrometry (LC-MS/MS) in various experimental models.
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Stimulus
Cell
Type/Model

Treatment
Conditions

Fold Change
in C18:0-
Ceramide
(Ceramide NG)

Reference

Tumor Necrosis

Factor-alpha

(TNF-α)

U2OS (human

osteosarcoma)

cells

5 ng/mL for 16

hours
~5-fold increase [1]

Bisphenol A

(BPA)

Adipose tissue

from obese

individuals

Comparison

between high

and low BPA

exposure groups

Significantly

higher in the high

BPA exposure

group

[2]

Hypoxia - -

Data not

available for

C18:0-ceramide

specifically

-

Signaling Pathways and Experimental Workflows
To visually represent the complex processes involved in Ceramide NG synthesis and its

analysis, we provide the following diagrams generated using the Graphviz DOT language.
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De Novo Ceramide Synthesis Pathway and Points of Stimuli Intervention

Endoplasmic Reticulum External Stimuli

Serine

Serine Palmitoyltransferase (SPT)
(Rate-limiting step)

Palmitoyl-CoA

3-Ketosphinganine

3-Ketosphinganine Reductase

Sphinganine
(Dihydrosphingosine)

Ceramide Synthase 1 (CerS1)
(Acyl-CoA specificity for C18-CoA)

Dihydroceramide (C18:0)

Dihydroceramide Desaturase 1

Ceramide NG (C18:0)

TNF-α

Upregulates expression/activity

Bisphenol A

May enhance de novo synthesis

Hypoxia

May increase activity
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Experimental Workflow for Quantifying Ceramide NG Upregulation

Start:
Cell Culture

Stimulus Treatment
(e.g., TNF-α, BPA, Hypoxia)

Control Group
(Vehicle Treatment)

Cell Harvesting
(Scraping/Trypsinization)

Lipid Extraction
(e.g., Bligh-Dyer or

Methanol/Chloroform)

Solvent Evaporation
(Under Nitrogen Stream)

Reconstitution in
LC-MS compatible solvent

LC-MS/MS Analysis
(Quantitative Measurement

of Ceramide Species)

Data Analysis
(Quantification and

Statistical Comparison)

End:
Confirmation of

Ceramide NG Upregulation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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